![molecular formula C10H9BrNNaO2 B6276088 sodium 1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylate CAS No. 2763777-40-6](/img/no-structure.png)
sodium 1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylate
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Overview
Description
Sodium 1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylate, also known as SBC, is a versatile organic compound that has a wide range of applications in organic synthesis, biochemistry, and medicinal chemistry. SBC is a cyclic brominated compound that has a unique structure and properties which make it useful for a variety of applications.
Scientific Research Applications
Sodium 1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylate has a wide range of applications in scientific research. It is used in organic synthesis, biochemistry, and medicinal chemistry. In organic synthesis, this compound is used as a reagent for the synthesis of a variety of compounds, such as heterocyclic compounds, polymers, and organometallic compounds. In biochemistry, this compound is used as a probe for the study of enzyme-catalyzed reactions, as a substrate for the study of enzyme kinetics, and as a tool for the study of protein-ligand interactions. In medicinal chemistry, this compound is used for the synthesis of drugs and drug analogs.
Mechanism of Action
Sodium 1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylate is a brominated compound that has a unique structure and properties which make it useful for a variety of applications. The bromine atom in this compound is responsible for its unique properties. The bromine atom is capable of forming a variety of covalent bonds with other molecules, which makes it useful for the synthesis of a variety of compounds. The bromine atom is also capable of forming hydrogen bonds with other molecules, which makes it useful for the study of enzyme-catalyzed reactions and protein-ligand interactions.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. Studies have shown that this compound has anti-inflammatory, anti-bacterial, and anti-fungal properties. It has also been shown to have cytotoxic effects on certain cancer cell lines, indicating that it may have potential as an anti-cancer agent. In addition, this compound has been shown to have anticonvulsant properties, indicating that it may have potential as an antiepileptic drug.
Advantages and Limitations for Lab Experiments
Sodium 1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylate has several advantages for laboratory experiments. It is a relatively stable compound that is easy to synthesize and store. It is also soluble in a variety of solvents, making it easy to use in a variety of experiments. Additionally, this compound is relatively non-toxic, making it safe to handle in the laboratory. However, this compound has some limitations for laboratory experiments. It is a relatively expensive compound, making it difficult to obtain in large quantities. Additionally, this compound is not very water soluble, making it difficult to use in aqueous solutions.
Future Directions
There are several potential future directions for sodium 1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylate research. One potential direction is to further explore its potential as an anti-cancer agent. Additionally, further research could be done to explore its potential as an antiepileptic drug. Further research could also be done to explore its potential as an anti-inflammatory, anti-bacterial, and anti-fungal agent. Additionally, further research could be done to explore its potential as a tool for the study of enzyme-catalyzed reactions and protein-ligand interactions. Finally, further research could be done to explore its potential as a reagent for the synthesis of a variety of compounds, such as heterocyclic compounds, polymers, and organometallic compounds.
Synthesis Methods
Sodium 1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylate is synthesized from the reaction of 6-bromopyridine and cyclobutane-1-carboxylic acid. The reaction is carried out in aqueous solution at a temperature of 20-30°C and a pH of 8-9. The reaction is catalyzed by an acid such as sulfuric acid or hydrochloric acid. The reaction is complete in 1-2 hours and yields the desired product in a yield of up to 90%.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for sodium 1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylate involves the reaction of 6-bromopyridine-2-carboxylic acid with cyclobutanecarboxylic acid in the presence of a coupling agent, followed by the addition of sodium hydroxide to form the sodium salt of the product.", "Starting Materials": [ "6-bromopyridine-2-carboxylic acid", "cyclobutanecarboxylic acid", "coupling agent", "sodium hydroxide" ], "Reaction": [ "Step 1: Dissolve 6-bromopyridine-2-carboxylic acid (1.0 equiv) and cyclobutanecarboxylic acid (1.1 equiv) in a suitable solvent such as dichloromethane.", "Step 2: Add a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) (1.1 equiv) and 4-dimethylaminopyridine (DMAP) (0.1 equiv) to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Add sodium hydroxide (1.5 equiv) to the reaction mixture and stir for an additional 2 hours.", "Step 4: Filter the reaction mixture to remove any solids and concentrate the filtrate under reduced pressure.", "Step 5: Dissolve the residue in water and adjust the pH to 7-8 using hydrochloric acid.", "Step 6: Add sodium hydroxide solution to the reaction mixture until the pH reaches 9-10.", "Step 7: Filter the resulting precipitate and wash with water to obtain the final product, sodium 1-(6-bromopyridin-2-yl)cyclobutane-1-carboxylate." ] } | |
2763777-40-6 | |
Molecular Formula |
C10H9BrNNaO2 |
Molecular Weight |
278.1 |
Purity |
95 |
Origin of Product |
United States |
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